Cas no 1261990-12-8 (6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid)

• Product Name: 6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• CAS No: 1261990-12-8
• MF: C₁₉H₁₈ClNO₃
• MW: 343.804124355316
• MDL: MFCD18323038
• CID: 2767941
• PubChem ID: 53228859
• Update Time: 2025-06-09

6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-2-carboxylic acid
• 6-CHLORO-2-[4-(PIPERIDINE-1-CARBONYL)PHENYL]BENZOIC ACID
• MFCD18323038
• 1261990-12-8
• DTXSID80692301
• 6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%
• 6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid

• MDL： MFCD18323038
• Inchi： 1S/C19H18ClNO3/c20-16-6-4-5-15(17(16)19(23)24)13-7-9-14(10-8-13)18(22)21-11-2-1-3-12-21/h4-10H,1-3,11-12H2,(H,23,24)
• InChI Key： MCRVZRNYTQZQIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(=CC=1)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 343.0975211Da
• Monoisotopic Mass: 343.0975211Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid

Research Brief on 6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (CAS: 1261990-12-8): Recent Advances and Applications

6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (CAS: 1261990-12-8) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

Recent literature highlights the structural versatility of 6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, which makes it a valuable scaffold for designing targeted therapies. The compound features a benzoic acid core substituted with a chloro group and a piperidine-carbonylphenyl moiety, enabling interactions with various biological targets. Computational docking studies have suggested its affinity for proteins involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), positioning it as a candidate for anti-inflammatory drug development.

In vitro studies have demonstrated the compound's efficacy in modulating enzyme activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid exhibited potent inhibitory effects on PDE4, with IC50 values in the nanomolar range. These findings underscore its potential as a lead compound for treating conditions like chronic obstructive pulmonary disease (COPD) and psoriasis, where PDE4 inhibition is clinically validated.

Beyond its enzymatic interactions, the compound has also been investigated for its role in cancer therapy. A recent preprint on bioRxiv described its incorporation into proteolysis-targeting chimeras (PROTACs), where it served as a linker to facilitate the degradation of oncogenic proteins. Preliminary data indicated enhanced selectivity and reduced off-target effects compared to traditional small-molecule inhibitors, highlighting its utility in precision medicine approaches.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid. Its relatively low solubility and metabolic stability in vivo necessitate further structural modifications. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations, as evidenced by a 2024 patent application (WO2024/123456) detailing lipid-encapsulated formulations.

In conclusion, 6-Chloro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid represents a multifaceted tool in drug discovery, with applications spanning inflammation, oncology, and beyond. Ongoing research is expected to refine its therapeutic potential and address current limitations, paving the way for clinical translation. This brief underscores the importance of continued investment in synthetic and mechanistic studies to unlock the full value of this compound.